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Compound of Interest

Compound Name: CCG-2046

Cat. No.: B1662337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the small molecule inhibitor CCG-2046 and

established biologic alternatives for the inhibition of the Tumor Necrosis Factor-alpha (TNF-α)

signaling pathway. The information presented herein is intended to assist researchers in

making informed decisions for their experimental designs and drug development programs.

Introduction to TNF-α Signaling and a New Inhibitor,
CCG-2046
The Tumor Necrosis Factor-alpha (TNF-α) signaling pathway is a critical mediator of

inflammation and is implicated in a wide range of autoimmune and inflammatory diseases.

Upon binding to its receptors, TNFR1 and TNFR2, TNF-α initiates a signaling cascade that

leads to the activation of key transcription factors, including Nuclear Factor-kappa B (NF-κB),

and Mitogen-Activated Protein Kinases (MAPKs) such as p38, JNK, and ERK. This activation

results in the production of pro-inflammatory cytokines and other mediators that drive the

inflammatory response.

CCG-2046 has been identified as a small molecule inhibitor of TNF-α. It presents an alternative

to the widely used biologic TNF-α inhibitors, which are large protein-based drugs. This guide

will compare the known performance of CCG-2046 with that of prominent biologic inhibitors.
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The following table summarizes the available quantitative data for CCG-2046 and its biologic

alternatives. Direct comparison of IC50 values should be approached with caution due to

variations in assay types and conditions.

Inhibitor Type Target Assay Type IC50 / Kd Reference

CCG-2046
Small

Molecule
TNF-α HTRF Assay 2.32 µM N/A

CCG-2046
Small

Molecule
TNF-α ELISA 0.66 µM N/A

Adalimumab
Monoclonal

Antibody
TNF-α N/A ~50 pM (Kd) [1]

Infliximab
Monoclonal

Antibody
TNF-α N/A High Affinity [2]

Etanercept
Fusion

Protein
TNF-α N/A High Affinity [3]

TNF-α Signaling Pathway
The diagram below illustrates the canonical TNF-α signaling pathway, leading to the activation

of NF-κB and MAPK pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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